

Technical Support Center: Glycyrrhetic Acid Sodium Salt Solid Dispersion Formulation

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Glycyrrhetic acid sodium salt

Cat. No.: B12297783

[Get Quote](#)

Welcome to the technical support center for the formulation of **glycyrrhetic acid sodium salt** solid dispersions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of improving the dissolution of this poorly soluble active pharmaceutical ingredient (API). Glycyrrhetic acid, a potent anti-inflammatory agent, is classified as a BCS Class II drug, meaning it has low solubility and high permeability.^{[1][2]} Its therapeutic efficacy is often limited by its poor dissolution rate.^{[1][3]}

Solid dispersion technology is a highly effective strategy for enhancing the solubility and bioavailability of such compounds.^{[4][5]} This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and practical field experience.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions that arise when formulating **glycyrrhetic acid sodium salt** solid dispersions.

Q1: Why is a solid dispersion formulation necessary for **glycyrrhetic acid sodium salt**?

A1: Glycyrrhetic acid is practically insoluble in water, which significantly hinders its absorption and, consequently, its therapeutic effectiveness.[1][6] By creating a solid dispersion, the crystalline structure of the drug is converted into a higher-energy amorphous state.[7] This amorphous form has a greater apparent solubility and faster dissolution rate compared to the crystalline form because less energy is required to overcome the crystal lattice energy during dissolution.[4][8] The polymer carrier in the solid dispersion also helps to maintain the supersaturated state of the drug in the gastrointestinal fluid, further promoting absorption.[4]

Q2: What are the most common methods for preparing **glycyrrhetic acid sodium salt** solid dispersions?

A2: The most prevalent and effective methods include:

- **Solvent Evaporation:** This technique involves dissolving both the drug and a hydrophilic carrier in a common organic solvent, followed by the removal of the solvent.[9][10][11] It is particularly suitable for heat-sensitive drugs.[8][9]
- **Spray Drying:** A solution of the drug and polymer is atomized into a hot gas stream, leading to rapid solvent evaporation and the formation of amorphous solid dispersion particles.[12][13][14] This method allows for good control over particle size and morphology.[14][15]
- **Hot-Melt Extrusion (HME):** This solvent-free method involves mixing the drug and a thermoplastic polymer at an elevated temperature and forcing the mixture through a die.[16][17][18] HME is a continuous and efficient process, making it attractive for large-scale manufacturing.[17][19]

Q3: Which polymers are suitable carriers for **glycyrrhetic acid sodium salt** solid dispersions?

A3: The choice of polymer is critical for the stability and performance of the solid dispersion. Commonly used polymers include:

- **Polyvinylpyrrolidone (PVP):** Different molecular weights of PVP (e.g., K15, K17, K30, K60) have been shown to enhance the dissolution of glycyrrhetic acid.[20][21] PVP K30, in particular, has demonstrated excellent performance.[20][21]

- Kollidon® VA64 (Copovidone): This copolymer of vinylpyrrolidone and vinyl acetate is a versatile carrier used in both spray drying and HME.[6][22]
- Soluplus®: An amphiphilic polymer that can act as a solubilizer and has been used to improve the solubility and bioavailability of glycyrrhetic acid.[1][2][3]
- Cellulose Derivatives: Polymers like Hydroxypropyl Methylcellulose (HPMC) and Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) are known to inhibit drug crystallization and maintain supersaturation.[4]

Q4: How can I characterize the prepared solid dispersions?

A4: A combination of analytical techniques is essential to confirm the formation of an amorphous solid dispersion and to assess its properties:

- Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (T_g) and to check for the absence of the drug's melting peak, which indicates an amorphous state.[23][24][25]
- X-Ray Powder Diffraction (XRPD): To confirm the absence of crystallinity. An amorphous sample will show a halo pattern instead of sharp Bragg peaks.[23][24][26]
- Fourier-Transform Infrared Spectroscopy (FTIR): To investigate potential intermolecular interactions (e.g., hydrogen bonding) between the drug and the polymer.[6][22][23]
- Scanning Electron Microscopy (SEM): To observe the morphology of the solid dispersion particles.[6][22][23]
- Dissolution Testing: To evaluate the improvement in the dissolution rate compared to the pure drug.[27][28][29]

Part 2: Troubleshooting Guides

This section provides detailed guidance on specific issues that may be encountered during the experimental process.

Guide 1: Poor or Incomplete Dissolution Enhancement


Q: My glycyrrhetic acid solid dispersion shows only a marginal improvement in dissolution compared to the physical mixture. What are the potential causes and how can I resolve this?

A: This is a common challenge that can stem from several factors. Let's break down the potential causes and solutions.

Potential Causes:

- **Incomplete Amorphization:** The drug may not have fully converted to its amorphous form. Residual crystallinity can act as a seed for further crystallization, negating the benefits of the solid dispersion.[\[19\]](#)[\[26\]](#)
- **Phase Separation:** The drug and polymer may not be miscible at the molecular level, leading to the formation of drug-rich and polymer-rich domains.[\[4\]](#)[\[30\]](#) This can result in a dissolution profile similar to that of the physical mixture.
- **Recrystallization During Dissolution:** The amorphous drug may rapidly convert back to its crystalline form upon contact with the dissolution medium.[\[4\]](#)[\[27\]](#)
- **Poor Polymer Wettability or Solubility:** The chosen polymer carrier may not be sufficiently soluble or may not effectively wet the drug particles, hindering dissolution.[\[6\]](#)[\[22\]](#)
- **Inappropriate Drug-to-Polymer Ratio:** A low polymer concentration may not be sufficient to stabilize the amorphous drug, while an excessively high concentration might lead to a very viscous gel layer that impedes drug release.[\[20\]](#)[\[21\]](#)

Troubleshooting Workflow:



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for poor dissolution enhancement.

Step-by-Step Resolution:

- Confirm Amorphous State:
 - Protocol: Perform DSC and XRPD analysis on your solid dispersion.
 - Expected Result (Good): DSC should show a single glass transition temperature (T_g) and no melting endotherm corresponding to the drug. XRPD should display a broad halo, indicating the absence of crystalline peaks.
 - Troubleshooting: If crystalline peaks are present, your preparation method needs optimization.
 - For Solvent Evaporation: Ensure complete dissolution of both drug and polymer in the solvent. Consider a faster evaporation rate or using techniques like spray drying for rapid solvent removal.[\[12\]](#)[\[14\]](#)
 - For Hot-Melt Extrusion: Increase the processing temperature or screw speed to enhance mixing and ensure complete drug dissolution in the polymer melt.[\[16\]](#)[\[18\]](#) However, be mindful of potential thermal degradation.
- Evaluate Drug-Polymer Miscibility:
 - Protocol: Use DSC to look for a single T_g. A single T_g that varies with the drug-to-polymer ratio is a strong indicator of miscibility.
 - Troubleshooting: If two T_gs are observed, it suggests phase separation. Consider a different polymer with better miscibility with glycyrrhetinic acid. The use of alkalizers like L-arginine or meglumine can form ion-pair complexes with glycyrrhetinic acid, which may improve miscibility and dissolution.[\[6\]](#)[\[22\]](#)
- Assess Recrystallization During Dissolution:
 - Protocol: Perform dissolution testing under non-sink conditions and analyze the solid residue at various time points using XRPD or DSC.[\[28\]](#)
 - Troubleshooting: If recrystallization is detected, consider the following:

- Add a crystallization inhibitor: Polymers like HPMCAS are particularly effective at maintaining supersaturation and preventing crystallization in the dissolution medium.[4]
- Increase the polymer ratio: A higher concentration of a suitable polymer can better stabilize the amorphous drug. Studies have shown that a carrier-to-drug ratio of 8:1 can be more effective than 4:1 for glycyrrhetic acid with PVP.[20][21]

Guide 2: Physical Instability During Storage


Q: My amorphous solid dispersion shows signs of crystallization after a period of storage. How can I improve its physical stability?

A: The long-term stability of amorphous solid dispersions is a critical concern, as recrystallization can lead to a loss of the dissolution advantage.[31]

Potential Causes:

- High Molecular Mobility: If the storage temperature is close to or above the glass transition temperature (T_g) of the solid dispersion, the increased molecular mobility can facilitate recrystallization.[7][25]
- Hygroscopicity: Absorption of moisture from the environment can act as a plasticizer, lowering the T_g and increasing molecular mobility, thereby promoting crystallization.[7]
- Phase Separation Over Time: Even if initially miscible, the drug and polymer may slowly phase-separate during storage, leading to the formation of drug-rich amorphous domains that are prone to crystallization.[30]

Troubleshooting Workflow:



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for physical instability.

Step-by-Step Resolution:

- Maximize the Glass Transition Temperature (T_g):
 - Principle: A higher T_g indicates lower molecular mobility at a given storage temperature, which enhances stability. A general rule of thumb is to have a T_g at least 50°C above the intended storage temperature.
 - Action:
 - Select polymers with a high T_g.
 - Increase the proportion of the polymer in the solid dispersion, as this generally raises the T_g of the mixture.
- Control for Moisture:
 - Principle: Water acts as a plasticizer, reducing the T_g and increasing the risk of crystallization.
 - Action:
 - Choose less hygroscopic polymers if possible.
 - Store the solid dispersion in tightly sealed containers with a desiccant.
 - Incorporate the solid dispersion into a final dosage form (e.g., a tablet with a protective coating) to minimize moisture exposure.
- Enhance Drug-Polymer Interactions:
 - Principle: Strong intermolecular interactions, such as hydrogen bonds between the drug and the polymer, can significantly inhibit the molecular rearrangements required for crystallization.^{[20][21]}
 - Action:

- Use FTIR to assess drug-polymer interactions. Shifts in characteristic peaks (e.g., carbonyl or hydroxyl groups) can indicate hydrogen bonding.
- Select polymers that are known to form strong hydrogen bonds. For glycyrrhetic acid, polymers like PVP have been shown to form hydrogen bonds.[\[20\]](#)[\[21\]](#)
- Consider ternary solid dispersions. The addition of a third component, such as an alkalizer, can create strong ion-pair interactions that disrupt drug-drug hydrogen bonds and favor drug-polymer interactions, thereby improving stability and dissolution.[\[6\]](#)[\[22\]](#)

Table 1: Recommended Starting Parameters for Glycyrrhetic Acid Solid Dispersions

Parameter	Solvent Evaporation	Spray Drying	Hot-Melt Extrusion (HME)
Polymer Carrier	PVP K30, Soluplus®	Kollidon® VA64, HPMCAS	Kollidon® VA64, Soluplus®
Drug:Polymer Ratio	1:4 to 1:8	1:3 to 1:5	1:3 to 1:5
Solvent System	Ethanol, Methanol	Acetone/Methanol (50/50)	N/A (Solvent-free)
Key Process Parameter	Evaporation Temperature	Inlet Temperature, Atomization Pressure	Extrusion Temperature, Screw Speed
Third Component	L-arginine, Meglumine	L-arginine	L-arginine, Meglumine

References

- Dong, Y., et al. (2020). Mechanism and Improved Dissolution of Glycyrrhetic Acid Solid Dispersion by Alkalizers. *Pharmaceuticals*, 13(1), 17. Available from: [\[Link\]](#)
- Geissler, S., et al. (2018). Using Polymers to Enhance Solubility of Poorly Soluble Drugs. *Pharmaceutical Technology*, 42(10), 24-29. Available from: [\[Link\]](#)
- Patil, H., et al. (2016). Hot Melt Extrusion – An Enabling Technology for Poorly Soluble Drugs. *Drug Development & Delivery*. Available from: [\[Link\]](#)

- Yang, Z., et al. (2019). Hot-Melt Extrusion for Solid Dispersions: Composition and Design Considerations. *Journal of Pharmaceutical Sciences*, 108(1), 28-40. Available from: [\[Link\]](#)
- Kumar, R., & Sharma, S. (2020). Solubility Enhancement by Solid Dispersion Method. *Asian Journal of Pharmaceutical Research and Development*, 8(4), 63-68. Available from: [\[Link\]](#)
- Brouwers, J., Brewster, M. E., & Augustijns, P. (2009). Fundamental aspects of solid dispersion technology for poorly soluble drugs. *Journal of Pharmaceutical Sciences*, 98(9), 2999-3011. Available from: [\[Link\]](#)
- Kolleng, W., & Friesen, B. (2011). Solid Dispersions by Hot-Melt Extrusion. *Pharmaceutical Technology*, 35(3). Available from: [\[Link\]](#)
- Maniruzzaman, M., et al. (2014). Hot-Melt Extrusion: from Theory to Application in Pharmaceutical Formulation. *AAPS PharmSciTech*, 15(1), 189-203. Available from: [\[Link\]](#)
- Hovione. (n.d.). Hot Melt Extrusion. Retrieved from [\[Link\]](#)
- Ghareeb, M. M., & Abdul-Hamid, T. K. (2003). Dropping Method Solution for Formulating Solid Dispersions. *Pharmaceutical Technology*. Available from: [\[Link\]](#)
- Van den Mooter, G. (2012). Manufacturing of solid dispersions of poorly water soluble drugs by spray drying: Formulation and process considerations. In K. Park (Ed.), *Controlled Release Society*. Available from: [\[Link\]](#)
- Singh, A., et al. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. *Journal of Applied Pharmaceutical Science*, 2(10), 170-175. Available from: [\[Link\]](#)
- Singh, S., & Baghel, R. S. (2023). SOLID DISPERSION METHODS AND ITS ADVANTAGES: A REVIEW. *International Journal of Novel Research and Development*, 8(2). Available from: [\[Link\]](#)
- Zhang, Y., et al. (2022). Enhancement of the Bioavailability and Anti-Inflammatory Activity of Glycyrrhetic Acid via Novel Soluplus®—A Glycyrrhetic Acid Solid Dispersion. *Molecules*, 27(17), 5536. Available from: [\[Link\]](#)

- Pilotech. (2025). Spray-dried Amorphous Solid Dispersions: Process, Carrier, and Applications. Retrieved from [\[Link\]](#)
- Sui, X., et al. (2020). The Effect of PVP Molecular Weight on Dissolution Behavior and Physicochemical Characterization of Glycyrrhetic Acid Solid Dispersions. Evidence-Based Complementary and Alternative Medicine, 2020, 7859340. Available from: [\[Link\]](#)
- Zhang, Y., et al. (2021). Aqueous Solution Spray Drying Preparations of Binary Amorphous Solid Dispersions. Polymers, 13(11), 1836. Available from: [\[Link\]](#)
- Kumar, S., et al. (2012). Development, characterization and solubility study of solid dispersions of Cefuroxime Axetil by the solvent evaporation method. Journal of Advanced Pharmaceutical Technology & Research, 3(4), 233-238. Available from: [\[Link\]](#)
- Ardena. (2021). Optimising spray-dried solid dispersions to improve solubility. Retrieved from [\[Link\]](#)
- Purohit, R., & Taylor, L. S. (2022). Detecting Crystallinity in Amorphous Solid Dispersions Using Dissolution Testing: Considerations on Properties of Drug Substance, Drug Product, and Selection of Dissolution Media. AAPS Journal, 24(6), 110. Available from: [\[Link\]](#)
- Crystal Pharmatech. (2025). Development and Production Application Cases of Amorphous Solid Dispersion Formulations (II) - Spray Drying. Retrieved from [\[Link\]](#)
- Halford, B. (2015). Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. Available from: [\[Link\]](#)
- Patel, A., et al. (2022). A Review on Solid dispersion- Solubility Enhancement of poorly soluble drug. International Journal for Scientific Research & Development, 10(2). Available from: [\[Link\]](#)
- Various Authors. (2022). Various Aspects of Solid Dispersion Technology: A Review. Journal of Drug Delivery and Therapeutics, 12(4-S), 203-212. Available from: [\[Link\]](#)
- Sui, X., et al. (2020). The Effect of PVP Molecular Weight on Dissolution Behavior and Physicochemical Characterization of Glycyrrhetic Acid Solid Dispersions. ResearchGate. Available from: [\[Link\]](#)

- Al-Ghaban, W., & Al-Kassas, R. (2018). Nonsink In Vitro Dissolution Testing of Amorphous Solid Dispersions. ResearchGate. Available from: [\[Link\]](#)
- Dong, Y., et al. (2020). Mechanism and Improved Dissolution of Glycyrrhetic Acid Solid Dispersion by Alkalizers. PubMed. Available from: [\[Link\]](#)
- Njoku, C. I., et al. (2020). Amorphous Solid Dispersions in Early Stage of Formulation Development: Predicting Excipient Influence on Dissolution Profiles Using DDDPlus. AAPS PharmSciTech, 21(4), 126. Available from: [\[Link\]](#)
- PhaRxmon Consulting LLC. (n.d.). Drug Dissolution, Solid Dispersion. Retrieved from [\[Link\]](#)
- Hulse, W. L., et al. (2015). Investigating the Dissolution Performance of Amorphous Solid Dispersions Using Magnetic Resonance Imaging and Proton NMR. Molecules, 20(9), 16327-16345. Available from: [\[Link\]](#)
- Zhang, Y., et al. (2022). Enhancement of the Bioavailability and Anti-Inflammatory Activity of Glycyrrhetic Acid via Novel Soluplus®—A Glycyrrhetic Acid Solid Dispersion. MDPI. Available from: [\[Link\]](#)
- Farr, N., et al. (2021). Characterization of Amorphous Solid Dispersions and Identification of Low Levels of Crystallinity by Transmission Electron Microscopy. Molecular Pharmaceutics, 18(5), 1957-1967. Available from: [\[Link\]](#)
- Sari, Y. W., & Setyawan, D. (2020). Characterization methods of amorphous form stability in solid dispersion: A review. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia, 7(1), 1-10. Available from: [\[Link\]](#)
- Bhargavi, B., et al. (2021). Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. Journal of Drug Delivery Science and Technology, 63, 102447. Available from: [\[Link\]](#)
- Crystal Pharmatech. (n.d.). Characterization and Evaluation of Amorphous Solid Dispersion (ASD) - Part 1. Retrieved from [\[Link\]](#)

- Park, K. (2019). Characterization of amorphous solid dispersions. Kinam Park. Available from: [\[Link\]](#)
- Thomas, D. (2015). Solving Poor Solubility with Amorphous Solid Dispersions. Pharmaceutical Technology, 39(3). Available from: [\[Link\]](#)
- Gurrea, J. (2021). Formulation and Process Considerations for Optimising Spray-Dried Solid Dispersions. Ardena. Available from: [\[Link\]](#)
- New Drug Application. (2015). Spray Drying: Solving solubility issues with amorphous solid dispersions. Retrieved from [\[Link\]](#)
- Contract Pharma. (2016). Solid Dispersions. Retrieved from [\[Link\]](#)
- Zhang, G. (2021). FORMULATION FORUM - Understanding of Amorphous Solid Dispersions & Their Downstream Development. Drug Development & Delivery. Available from: [\[Link\]](#)
- Trichopartner. (n.d.). 18b-Glycyrrhetic acid. Retrieved from [\[Link\]](#)
- International Journal of Pharmaceutical Sciences and Research. (2009). formulation and evaluation of transdermal patches of 18-β- glycyrrhetic acid. IJPSR, 1(1). Available from: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Enhancement of the Bioavailability and Anti-Inflammatory Activity of Glycyrrhetic Acid via Novel Soluplus®—A Glycyrrhetic Acid Solid Dispersion - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. mdpi.com \[mdpi.com\]](#)
- [3. pharmaexcipients.com \[pharmaexcipients.com\]](#)

- 4. Fundamental aspects of solid dispersion technology for poorly soluble drugs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 5. Hot-Melt Extrusion: from Theory to Application in Pharmaceutical Formulation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 6. Mechanism and Improved Dissolution of Glycyrrhetic Acid Solid Dispersion by Alkalizers - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 7. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 8. pharmtech.com [pharmtech.com]
- 9. ajprd.com [ajprd.com]
- 10. pharmtech.com [pharmtech.com]
- 11. Development, characterization and solubility study of solid dispersions of Cefuroxime Axetil by the solvent evaporation method - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 12. kinampark.com [kinampark.com]
- 13. Spray-dried Amorphous Solid Dispersions (ASD): Process, Carrier, and Applications [shpilotech.com]
- 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
- 15. Development and Production Application Cases of Amorphous Solid Dispersion Formulations (II) - Spray Drying - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
- 16. ascendiacdmo.com [ascendiacdmo.com]
- 17. pharmtech.com [pharmtech.com]
- 18. Hot melt extrusion | Hovione [hovione.com]
- 19. researchgate.net [researchgate.net]
- 20. scispace.com [scispace.com]
- 21. researchgate.net [researchgate.net]
- 22. Mechanism and Improved Dissolution of Glycyrrhetic Acid Solid Dispersion by Alkalizers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
- 24. crystalpharmatech.com [crystalpharmatech.com]
- 25. kinampark.com [kinampark.com]

- [26. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [27. Detecting Crystallinity in Amorphous Solid Dispersions Using Dissolution Testing: Considerations on Properties of Drug Substance, Drug Product, and Selection of Dissolution Media - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [29. pharxmonconsulting.com \[pharxmonconsulting.com\]](https://pharxmonconsulting.com)
- [30. FORMULATION FORUM - Understanding of Amorphous Solid Dispersions & Their Downstream Development \[drug-dev.com\]](#)
- [31. contractpharma.com \[contractpharma.com\]](https://contractpharma.com)
- To cite this document: BenchChem. [Technical Support Center: Glycyrrhetic Acid Sodium Salt Solid Dispersion Formulation]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12297783/docs#technical-support-center-glycyrrhetic-acid-sodium-salt-solid-dispersion-formulation\]](https://www.benchchem.com/product/b12297783/docs#technical-support-center-glycyrrhetic-acid-sodium-salt-solid-dispersion-formulation)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check